molecular formula C11H10N4O4S B5817800 N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide

N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide

Cat. No. B5817800
M. Wt: 294.29 g/mol
InChI Key: VTYMMETXVJBPQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide (NBTA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. NBTA is a benzimidazole derivative that has shown promising results in the treatment of various diseases, including cancer, bacterial infections, and parasitic infections.

Mechanism of Action

The mechanism of action of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways in cancer cells, bacteria, and parasites. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has also been shown to inhibit the activity of dihydrofolate reductase, an enzyme that is essential for the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of enzyme activity. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide for lab experiments is its broad spectrum of activity against various diseases. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to be effective against cancer, bacterial infections, and parasitic infections, making it a versatile compound for research. However, one limitation of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide, including the development of more efficient synthesis methods, the investigation of its potential as a drug candidate for various diseases, and the exploration of its mechanism of action. Additionally, the use of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide in combination with other drugs or therapies may enhance its therapeutic effects and reduce potential toxicity. Overall, N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has shown promising results in scientific research and has the potential to be a valuable tool in the treatment of various diseases.

Synthesis Methods

The synthesis of N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide involves the reaction of 5-nitro-1H-benzimidazole-2-thiol with N-acetylacetamide in the presence of a catalyst. The reaction is carried out under reflux in an organic solvent, such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain pure N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide.

Scientific Research Applications

N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has shown potential in the treatment of various diseases, including cancer, bacterial infections, and parasitic infections. In cancer treatment, N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis. N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has also been shown to have antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, N-acetyl-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to be effective against parasitic infections, such as leishmaniasis.

properties

IUPAC Name

N-acetyl-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N4O4S/c1-6(16)12-10(17)5-20-11-13-8-3-2-7(15(18)19)4-9(8)14-11/h2-4H,5H2,1H3,(H,13,14)(H,12,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTYMMETXVJBPQB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC(=O)CSC1=NC2=C(N1)C=C(C=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.